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molecular formula C11H12Br2O B8512579 2,4-Dibromo-6-methylphenyl 2-methylprop-2-en-1-yl ether

2,4-Dibromo-6-methylphenyl 2-methylprop-2-en-1-yl ether

Cat. No. B8512579
M. Wt: 320.02 g/mol
InChI Key: LHFHAKCQSWSXDB-UHFFFAOYSA-N
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Patent
US06093838

Procedure details

A solution of 2,4-dibromo-6-methyl-phenol (Compound 3,62 g, 0.23 mol) in 700 mL of acetone was treated with potassium carbonate (38.7 g, 0.28 mol), sodium iodide (3.4 g, 0.023 mol) and 3-chloro-2-methylpropene (34 mL, 0.35 mol) and the resulting suspension was refluxed for 18 hours. The solids were filtered and the filtrate was evaporated in vacuo to afford the title compound as a dark yellow oil. 1H-NMR (300 MHz, CDCl3): δ 7.53(d, 1H, J=2.7 Hz), 7.27(d, 1H, J=1.9 Hz), 5.17(s, 1H), 5.02(s, 1H), 4.28(s, 2H), 2.30(s, 3H), 1.92(s, 3H).
Name
2,4-dibromo-6-methyl-phenol
Quantity
0.23 mol
Type
reactant
Reaction Step One
[Compound]
Name
Compound
Quantity
0.23 mol
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
38.7 g
Type
reactant
Reaction Step One
Name
sodium iodide
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
3-chloro-2-methylpropene
Quantity
34 mL
Type
reactant
Reaction Step One
Name
acetone
Quantity
700 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[C:6]([Br:8])[CH:5]=[C:4]([CH3:9])[C:3]=1[OH:10].C(=O)([O-])[O-].[K+].[K+].[I-].[Na+].Cl[CH2:20][C:21]([CH3:23])=[CH2:22]>CC(C)=O>[Br:1][C:2]1[CH:7]=[C:6]([Br:8])[CH:5]=[C:4]([CH3:9])[C:3]=1[O:10][CH2:22][C:21]([CH3:23])=[CH2:20] |f:1.2.3,4.5|

Inputs

Step One
Name
2,4-dibromo-6-methyl-phenol
Quantity
0.23 mol
Type
reactant
Smiles
BrC1=C(C(=CC(=C1)Br)C)O
[Compound]
Name
Compound
Quantity
0.23 mol
Type
reactant
Smiles
Name
potassium carbonate
Quantity
38.7 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
sodium iodide
Quantity
3.4 g
Type
reactant
Smiles
[I-].[Na+]
Name
3-chloro-2-methylpropene
Quantity
34 mL
Type
reactant
Smiles
ClCC(=C)C
Name
acetone
Quantity
700 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the resulting suspension was refluxed for 18 hours
Duration
18 h
FILTRATION
Type
FILTRATION
Details
The solids were filtered
CUSTOM
Type
CUSTOM
Details
the filtrate was evaporated in vacuo

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=C(C(=CC(=C1)Br)C)OCC(=C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.